Cas no 60633-91-2 (2-(Bromomethyl)benzaldehyde)

• Product Name: 2-(Bromomethyl)benzaldehyde
• CAS No: 60633-91-2
• MF: C₈H₇BrO
• MW: 199.044581651688
• MDL: MFCD17014845
• CID: 496407
• PubChem ID: 11252617
• Update Time: 2025-06-08

2-(Bromomethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(bromomethyl)-
• LogP
• 2-(BROMO METHYL) BENZALDEHYDE
• 2-Bromomethyl-benzaldehyde
• SCHEMBL601697
• 2-(bromomethyl)benzaldehyde
• 2-(BROMOMETHYL)BENZALDEHYDE(CONTAINS AROUND 5-10% DCMSOLVENT)
• CS-0038254
• SY260825
• PVIVWSKQVHYIEI-UHFFFAOYSA-N
• AB10132
• MFCD17014845
• SB37902
• AS-6507
• 60633-91-2
• DTXSID20460147
• DB-072825
• AKOS015916896
• 2-(Bromomethyl)benzaldehyde

• MDL： MFCD17014845
• Inchi： 1S/C8H7BrO/c9-5-7-3-1-2-4-8(7)6-10/h1-4,6H,5H2
• InChI Key： PVIVWSKQVHYIEI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 197.96801
• Monoisotopic Mass: 197.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-(Bromomethyl)benzaldehyde

Recent Advances in the Application of 2-(Bromomethyl)benzaldehyde (CAS: 60633-91-2) in Chemical Biology and Pharmaceutical Research

2-(Bromomethyl)benzaldehyde (CAS: 60633-91-2) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its reactive bromomethyl and aldehyde functional groups, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, material science, and chemical biology, highlighting its importance in modern research.

One of the most notable applications of 2-(Bromomethyl)benzaldehyde is its role in the synthesis of heterocyclic compounds, which are prevalent in many pharmaceuticals. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in disease pathways, such as cancer and infectious diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(Bromomethyl)benzaldehyde in the synthesis of potent kinase inhibitors, showcasing its potential in oncology drug development.

In addition to its pharmaceutical applications, 2-(Bromomethyl)benzaldehyde has been employed in material science for the development of functionalized polymers and nanomaterials. Its reactive sites allow for facile modification, enabling the creation of materials with tailored properties for drug delivery and diagnostic applications. A recent study in ACS Applied Materials & Interfaces highlighted the use of this compound in the fabrication of stimuli-responsive nanoparticles, which exhibit controlled release of therapeutic agents in response to specific biological cues.

Furthermore, the compound's role in chemical biology has been explored through its incorporation into probe molecules for studying biological processes. For example, researchers have developed fluorescent probes based on 2-(Bromomethyl)benzaldehyde to visualize enzyme activity in live cells, providing insights into cellular mechanisms and disease states. This application was detailed in a 2022 publication in Chemical Communications, emphasizing the compound's utility in advancing our understanding of complex biological systems.

Despite its promising applications, challenges remain in the handling and stability of 2-(Bromomethyl)benzaldehyde due to its reactive nature. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as well as developing safer handling procedures. A 2023 review in Organic Process Research & Development summarized these advancements, providing guidelines for researchers working with this compound.

In conclusion, 2-(Bromomethyl)benzaldehyde (CAS: 60633-91-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility and reactivity make it indispensable for the synthesis of bioactive molecules, functional materials, and chemical probes. Ongoing research aims to further expand its applications and address existing challenges, ensuring its continued relevance in the field.